(4-{[Methyl(propan-2-yl)amino]methyl}phenyl)methanamine dihydrochloride

• IUPAC Name: N-[[4-(aminomethyl)phenyl]methyl]-N-methylpropan-2-amine;dihydrochloride
• InChI: InChI=1S/C12H20N2.2ClH/c1-10(2)14(3)9-12-6-4-11(8-13)5-7-12;;/h4-7,10H,8-9,13H2,1-3H3;2*1H
• InChI Key: ACCCCOOJLPNMOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC1=CC=C(C=C1)CN.Cl.Cl
• Molecular Formula: C12H22Cl2N2
• Molecular Weight: 265.22 g/mol

Description

“(4-{[Methyl(propan-2-yl)amino]methyl}phenyl)methanamine dihydrochloride” is a chemical compound that has gained significant attention in the scientific community due to its unique physical and chemical properties. It is a biochemical used for proteomics research.

Molecular Structure Analysis

The molecular formula of this compound is C12H22Cl2N2. The InChI code is 1S/C12H20N2.2ClH/c1-10(2)14(3)9-12-6-4-5-11(7-12)8-13;;/h4-7,10H,8-9,13H2,1-3H3;2*1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its molecular weight is 265.22. More detailed physical and chemical properties like density, melting point, boiling point, etc., are not available in the sources I found.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis : The compound has been utilized in the synthesis of complex molecular structures, such as in the creation of N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, achieved through a 1,3-dipolar cycloaddition reaction, highlighting its role in facilitating intricate chemical reactions (Aouine, El Hallaoui, & Alami, 2014).

• Advanced Material Synthesis : In material science, the compound has been part of the synthesis process of innovative materials, such as the creation of various iron(III) complexes with distinct photocytotoxic properties and potential for cellular imaging applications in red light environments (Basu et al., 2014).

Biological and Medical Research

• Anticonvulsant Agent Synthesis : The compound has been a key player in the synthesis of novel schiff bases of 3-aminomethyl pyridine, which were then screened for their anticonvulsant activity, indicating its significance in the development of potential medicinal treatments (Pandey & Srivastava, 2011).

• Anticancer Agent Development : It has been used in the synthesis and characterization of indole-based small molecules aimed at SIRT1 inhibition, demonstrating antitumor activities and potential as anticancer agents, showcasing its role in cancer treatment research (Panathur et al., 2013).

• Pharmacological Applications : The compound has been involved in the practical synthesis of orally active antagonists, like the CCR5 antagonist, highlighting its utility in pharmacological compound synthesis and potential therapeutic applications (Ikemoto et al., 2005).

Safety and Hazards

The compound has some safety hazards associated with it. It has hazard statements H315, H319, H335 which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.